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Compound of Interest

Compound Name: Demethyl linezolid

Cat. No.: B11933387 Get Quote

These application notes provide detailed methodologies for the quantification of Linezolid and

its primary metabolites, PNU-142300 and PNU-142586, in biological matrices. The protocols

are intended for researchers, scientists, and drug development professionals. It is important to

note that the term "Demethyl linezolid" is not the standard nomenclature for the major

metabolites of Linezolid, which are formed through oxidation of the morpholine ring rather than

demethylation.

Introduction
Linezolid is an oxazolidinone antibiotic effective against a range of Gram-positive bacteria.[1][2]

Its clinical use necessitates monitoring of the parent drug and its major metabolites to ensure

efficacy and avoid toxicity, particularly myelosuppression, which has been linked to metabolite

accumulation in patients with renal impairment.[3][4] The two primary metabolites of linezolid

are PNU-142300 (a hydroxyethyl glycine derivative) and PNU-142586 (an aminoethoxyacetic

acid derivative).[5][6][7][8] This document outlines protocols for the simultaneous quantification

of linezolid and these metabolites using advanced analytical techniques such as High-

Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography

coupled with tandem mass spectrometry (UPLC-MS/MS).

Metabolic Pathway of Linezolid
The metabolism of linezolid primarily occurs via non-enzymatic oxidation of the morpholine

ring, leading to the formation of two inactive metabolites, PNU-142300 and PNU-142586.[5][7]

These metabolites, along with the parent drug, are mainly excreted through the urine.[1][5]
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Metabolic pathway of Linezolid to its primary metabolites.

Quantitative Data Summary
The following table summarizes the quantitative parameters of various analytical methods for

the detection of Linezolid and its metabolites.
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Analyte Method Matrix
Linearit
y Range
(µg/mL)

LLOQ
(µg/mL)

Precisio
n
(%RSD)

Accurac
y (%)

Referen
ce

Linezolid
LC-

MS/MS

Human

Serum
0.1 - 50 0.1 <15 97 - 112 [3]

PNU-

142300

LC-

MS/MS

Human

Serum
0.1 - 50 0.1 <15 97 - 112 [3]

PNU-

142586

LC-

MS/MS

Human

Serum
0.1 - 25 0.1 <15 97 - 112 [3]

Linezolid
UPLC-

MS/MS

Human

Serum
0.01 - 20 0.01 <14.2

-9.7 to

12.8
[9]

PNU-

142300

UPLC-

MS/MS

Human

Serum

0.05 -

100
0.05 <14.2

-9.7 to

12.8
[9]

Linezolid
HPLC-

UV
Broth 0.25 - 32 0.125 <15 - [10]

Linezolid
HPLC-

DAD
Serum 0.5 - 30 0.5 - - [11]

Linezolid
LC-

MS/MS

Human

Plasma
0.1 - 20 0.05 5.1 - 11.4

97.5 -

114.0
[12]

Experimental Protocols
Protocol 1: LC-MS/MS for Simultaneous Quantification
in Human Serum
This protocol is adapted from a validated method for the simultaneous quantification of

linezolid, PNU-142300, and PNU-142586 in human serum.[3][4]

1. Sample Preparation: Protein Precipitation

To 20 µL of human serum, add 20 µL of the appropriate calibration or quality control

standard.
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Add 160 µL of acetonitrile containing the internal standard (e.g., d3-Linezolid).

Vortex the mixture to precipitate proteins.

Centrifuge the samples.

Transfer the supernatant for LC-MS/MS analysis.

2. Chromatographic Conditions

HPLC System: Agilent 1200 series or equivalent.

Column: Waters X-bridge C18, 150 x 4.6 mm, 3.5 µm.

Column Temperature: 25°C.

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Flow Rate: 0.6 mL/min.

Injection Volume: 10 µL.

Gradient:

0-12 min: 2% to 98% Mobile Phase B.

12-13 min: 98% to 2% Mobile Phase B.

13-15 min: Hold at 2% Mobile Phase B.

3. Mass Spectrometry Conditions

Mass Spectrometer: Triple quadrupole mass spectrometer.

Ionization Mode: Positive electrospray ionization (ESI+).

Detection Mode: Multiple Reaction Monitoring (MRM).
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Ion Transitions:

Linezolid: m/z 338.01 → 296.03[9]

PNU-142300: m/z 369.96 → 327.98[9]

PNU-142586: Monitor appropriate transition.

d3-Linezolid (IS): Monitor appropriate transition.

Protocol 2: UPLC-MS/MS for High-Throughput Analysis
in Human Serum
This protocol provides a rapid and sensitive UPLC-MS/MS method for the quantification of

linezolid and PNU-142300.[9]

1. Sample Preparation: Protein Precipitation

A simple protein precipitation with acetonitrile is sufficient for sample cleanup.[9]

2. UPLC Conditions

UPLC System: Waters ACQUITY UPLC or equivalent.

Column: Acquity UPLC BEH C18, 100mm x 2.1mm, 1.7µm.[13]

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: Acetonitrile.

Run Time: 3.0 minutes.[9]

3. Mass Spectrometry Conditions

Mass Spectrometer: Triple quadrupole mass spectrometer.

Ionization Mode: Positive electrospray ionization (ESI+).

Detection Mode: Multiple Reaction Monitoring (MRM).
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Ion Transitions:

Linezolid: m/z 338.01 → 296.03[9]

PNU-142300: m/z 369.96 → 327.98[9]

Internal Standard (e.g., Tedizolid): m/z 370.98 → 342.99[9]

Experimental Workflow Diagram
The following diagram illustrates the general workflow for the analysis of Linezolid and its

metabolites in biological samples.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2021.641872/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2021.641872/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2021.641872/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11933387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Analytical Detection

Data Processing

Biological Sample
(Serum/Plasma)

Spike with Internal Standard

Protein Precipitation
(e.g., Acetonitrile)

Centrifugation

Collect Supernatant

Inject into
LC/UPLC System

Chromatographic Separation
(C18 Column)

Mass Spectrometry
(ESI-MS/MS, MRM)

Quantification
(Peak Area Ratios)

Generate Report

Click to download full resolution via product page

General workflow for the analysis of Linezolid metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b11933387#analytical-methods-for-demethyl-linezolid-
detection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b11933387#analytical-methods-for-demethyl-linezolid-detection
https://www.benchchem.com/product/b11933387#analytical-methods-for-demethyl-linezolid-detection
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11933387?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11933387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

